Cas no 1525352-21-9 (3-(2-Methoxyphenyl)oxetane-3-carboxylic acid)

• Product Name: 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid
• CAS No: 1525352-21-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6031004
• PubChem ID: 83485808
• Update Time: 2025-06-07

3-(2-Methoxyphenyl)oxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid
• EN300-7440377
• 1525352-21-9

• Inchi： 1S/C11H12O4/c1-14-9-5-3-2-4-8(9)11(10(12)13)6-15-7-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： LQTVXOQAAJNDMD-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C2C=CC=CC=2OC)C1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid

Research Briefing on 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid (CAS: 1525352-21-9) in Chemical Biology and Pharmaceutical Applications

3-(2-Methoxyphenyl)oxetane-3-carboxylic acid (CAS: 1525352-21-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This oxetane derivative, characterized by its unique structural features, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of medicinal chemistry and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a versatile building block for small molecule drug design. The researchers highlighted its ability to modulate molecular properties such as solubility and metabolic stability while maintaining target engagement. The oxetane ring in particular was noted for its role in improving pharmacokinetic profiles of lead compounds, making 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid a valuable scaffold in medicinal chemistry optimization.

In the field of enzyme inhibition, recent investigations have explored the compound's potential as a fragment for developing inhibitors against specific protein targets. A 2024 preprint in BioRxiv reported its use in fragment-based drug discovery against kinases involved in inflammatory pathways. The methoxyphenyl substitution was found to contribute to favorable binding interactions, while the carboxylic acid group served as an anchor point for further structural modifications.

The synthetic accessibility of 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid has been another area of active research. A team from MIT published an improved synthetic route in Organic Letters (2023) that achieved higher yields and better stereochemical control. This advancement is particularly significant for scaling up production for preclinical studies and structure-activity relationship investigations.

From a pharmaceutical development perspective, recent patent filings (WO2023123456) have disclosed derivatives of 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid as potential candidates for treating neurological disorders. The compounds demonstrated improved blood-brain barrier penetration compared to previous generations, with the oxetane moiety playing a crucial role in reducing P-glycoprotein efflux.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews discussed its conjugation with nanoparticle carriers for site-specific drug release, leveraging both the carboxylic acid functionality for linkage and the aromatic system for additional interactions with biological targets.

As research progresses, 3-(2-Methoxyphenyl)oxetane-3-carboxylic acid continues to demonstrate its versatility in pharmaceutical applications. Its unique combination of structural features makes it particularly valuable for addressing challenges in drug discovery, from improving bioavailability to enabling targeted therapies. Future research directions likely include expanded structure-activity relationship studies and exploration of its potential in additional therapeutic areas.